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Compound of Interest

Compound Name: Pyrrole-2-carbonitrile

Cat. No.: B156044

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential health and safety information for handling
Pyrrole-2-carbonitrile (CAS No: 4513-94-4). The following sections detail the hazards,
protective measures, emergency procedures, and physical and chemical properties of this
compound, ensuring a safe laboratory environment.

Hazard Identification and Classification

Pyrrole-2-carbonitrile is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to
understand these hazards before handling the compound.

GHS Hazard Classification:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Irritation Category 2
Serious Eye Damage Category 1
Specific target organ toxicity — single exposure Category 3

GHS Label Elements:
» Signal Word: Danger[1][2][3]
e Hazard Pictograms:
Click to download full resolution via product page
Caption: GHS Pictograms for Pyrrole-2-carbonitrile.
» Hazard Statements:
o H302: Harmful if swallowed.[1][3][4]
o H312: Harmful in contact with skin.[1][3][4]
o H332: Harmful if inhaled.[3][4]
o H315: Causes skin irritation.[1][3][4]
o H318: Causes serious eye damage.[1][3][4]
o H335: May cause respiratory irritation.[2]

o Precautionary Statements:
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[e]

Prevention: P261, P264, P270, P271, P280[3]

o

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P321,
P330, P332+P313, P362+P364[2][3]

o

Storage: P403+P233, P405[3]

[¢]

Disposal: P501[3]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of Pyrrole-2-carbonitrile is
essential for its safe handling and storage.

Property

Value

Molecular Formula

CsHaN-2

Molecular Weight 92.10 g/mol [4]
Appearance Clear yellow to orange liquid
Boiling Point 92-94 °C at 2 mmHg[2]

252.3 °C at 760 mmHg

Melting Point

92 °C

Density

1.081 g/mL at 25 °C[2]

Vapor Pressure

0.0195 mmHg at 25°C

Flash Point

97.6 °C

Refractive Index

n20/D 1.5513[2]

Solubility

Sparingly soluble in water. Miscible with
benzene, dichloromethane, tetrahydrofuran, and

dimethylformamide.

Safe Handling and Storage
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Adherence to proper handling and storage protocols is paramount to minimize exposure and
ensure a safe working environment.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(nitrile or neoprene are recommended), safety goggles, and a lab coat.[5] For splash
hazards, a face shield is required.[5]

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
e Wash hands thoroughly after handling.[3]
e Do not eat, drink, or smoke in the laboratory.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from heat, sparks, and open flames.

Store locked up.[3]

The compound is reported to be air and light sensitive.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures

The following flowchart outlines the immediate first-aid steps to be taken in case of exposure.
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Caption: First-Aid Response Flowchart.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[3] Get medical help if you feel unwell.[3]

Skin Contact: If on skin, wash with plenty of water.[3] Take off contaminated clothing and
wash it before reuse.[3] If skin irritation occurs, get medical help.[3]

Eye Contact: If in eyes, immediately rinse with water for several minutes.[3] Remove contact
lenses if present and easy to do.[3] Continue rinsing.[3]

Ingestion: If swallowed, get medical help.[3] Rinse mouth.[3]

Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b156044?utm_src=pdf-body-img
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.echemi.com/sds/pyrrole-2-carbonitrile-pid_Seven37818.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
o Specific Hazards: No data available.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures

The following workflow details the steps for managing a spill of Pyrrole-2-carbonitrile.
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Caption: Spill Response Workflow.
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» Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[3] Avoid
contact with skin and eyes.[3] Use personal protective equipment, including chemical-
impermeable gloves.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.[6]

Toxicological Information

Pyrrole-2-carbonitrile is harmful if swallowed, in contact with skin, or if inhaled.[1][3][4] It
causes skin irritation and serious eye damage.[1][3][4] It may also cause respiratory irritation.

[2]

Representative Experimental Protocol: Acute Oral
Toxicity (OECD 423)

While the specific experimental protocols for Pyrrole-2-carbonitrile are not publicly available,
a representative method for assessing acute oral toxicity is the OECD Guideline 423 (Acute
Oral Toxicity - Acute Toxic Class Method). This is a generalized protocol and should not be
considered the exact method used for this specific compound.

Objective: To determine the acute oral toxicity of a substance.
Methodology:
e Animal Model: Typically, female rats are used.

» Housing and Feeding: Animals are housed in standard conditions with access to food and
water.

e Dosing:

o Asingle dose of the substance is administered by gavage using a stomach tube.
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o The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg
body weight). The selection is based on a preliminary assessment of the substance's
toxicity.

o Agroup of three female rats is used for each dose level.

e Observation:

o Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,
and behavior), and body weight changes for at least 14 days.

o The time of onset, duration, and severity of toxic signs are recorded.

e Endpoint: The test is terminated when the animals show no further signs of toxicity. The
outcome is the classification of the substance into a specific toxicity class based on the
observed mortality at different dose levels.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
[3] Waste materials should be treated as hazardous.

This guide is intended to provide comprehensive health and safety information for handling
Pyrrole-2-carbonitrile. It is imperative that all laboratory personnel are thoroughly trained on
these procedures before working with this compound. Always refer to the most current Safety
Data Sheet (SDS) for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pyrrole-2-carbonitrile: A Comprehensive Technical
Guide to Health and Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156044#health-and-safety-information-for-pyrrole-2-
carbonitrile-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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